Cas no 2680895-28-5 (tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate
• CAS No: 2680895-28-5
• MF: C₁₅H₁₇BrN₂O₂S
• MW: 369.276681661606
• CID: 5627907
• PubChem ID: 165927966
• Update Time: 2025-10-24

tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate
• EN300-28300766
• 2680895-28-5

• Inchi： 1S/C15H17BrN2O2S/c1-15(2,3)20-14(19)18(13-17-12(16)10-21-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： YFWVYAXTRISUAZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.01941g/mol
• Monoisotopic Mass: 368.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate (CAS No. 2680895-28-5)

The compound tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate (CAS No. 2680895-28-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,3-thiazole ring and a benzyl group, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with therapeutic properties.

One of the key reasons for the growing interest in tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate is its role in the development of small-molecule inhibitors. The 4-bromo-1,3-thiazol-2-yl moiety is a critical pharmacophore, often found in compounds targeting enzymes and receptors involved in diseases such as cancer and inflammation. Recent studies have highlighted its utility in medicinal chemistry, where it acts as a building block for kinase inhibitors and antimicrobial agents.

In addition to its pharmaceutical applications, this compound is also explored in agrochemical research. The thiazole ring is a common feature in pesticides and herbicides, making tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate a valuable precursor for developing next-generation crop protection products. With the global push toward sustainable agriculture, researchers are investigating its potential to create more efficient and environmentally friendly solutions.

The synthesis of tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate involves multi-step organic reactions, including carbamate formation and bromination. Its CAS No. 2680895-28-5 ensures precise identification in chemical databases, facilitating collaboration and innovation across industries. As the demand for custom synthesis and high-purity intermediates rises, this compound is poised to play a pivotal role in advancing scientific research.

From a commercial perspective, tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its stability and reactivity make it a preferred choice for organic synthesis projects. Furthermore, its compatibility with modern high-throughput screening techniques underscores its relevance in contemporary drug discovery pipelines.

Looking ahead, the compound's potential extends to bioconjugation and material science, where its functional groups can be leveraged to create hybrid molecules with tailored properties. As the scientific community continues to explore its applications, tert-butyl N-benzyl-N-(4-bromo-1,3-thiazol-2-yl)carbamate remains a subject of active investigation, promising breakthroughs in multiple fields.